Cas no 101952-68-5 (3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI))

3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI) structure
101952-68-5 structure
Product Name:3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI)
CAS No:101952-68-5
MF:C17H18N2O4
MW:314.335824489594
CID:188946
PubChem ID:59179
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI)
    • 5-(pyridine-3-carbonyloxy)pentyl pyridine-3-carboxylate
    • 101952-68-5
    • Pentamethylene nicotinate
    • NICOTINIC ACID, PENTAMETHYLENE ESTER
    • DTXSID60144419
    • BRN 0290622
    • Inchi: 1S/C17H18N2O4/c20-16(14-6-4-8-18-12-14)22-10-2-1-3-11-23-17(21)15-7-5-9-19-13-15/h4-9,12-13H,1-3,10-11H2
    • InChI Key: QXAAJEOJGGACLR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)CCCCCOC(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 314.12674
  • Monoisotopic Mass: 314.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • Density: 1.199
  • Boiling Point: 460.4°C at 760 mmHg
  • Flash Point: 232.2°C
  • Refractive Index: 1.554
  • PSA: 78.38
  • LogP: 2.66070
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